Cas no 2228400-85-7 (2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2228400-85-7
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 6062882
• PubChem ID: 165969083
• Update Time: 2025-05-20

2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• 2228400-85-7
• EN300-1919062

• Inchi： 1S/C9H15BrN2O/c1-9(2,3)8-6(5-11-12-8)7(13)4-10/h5,7,13H,4H2,1-3H3,(H,11,12)
• InChI Key： AXAFIRFVLBACMB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NNC=1C(C)(C)C)O

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol

2-Bromo-1-(3-Tert-Butyl-1H-Pyrazol-4-Yl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol, identified by the CAS number 2228400-85-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organobromides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The structure of this molecule comprises a pyrazole ring substituted with a tert-butyl group at position 3 and a bromoethanol moiety at position 4. This unique combination of functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the tert-butyl group in the pyrazole ring enhances the molecule's stability and lipophilicity, making it an attractive candidate for bioactive compounds. Additionally, the bromoethanol group provides a site for further functionalization, enabling the synthesis of more complex molecules with diverse biological activities.

One of the most promising applications of 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be efficiently converted into various derivatives through nucleophilic substitution reactions. For instance, substitution of the bromine atom with other nucleophiles such as hydroxyl or amino groups can lead to the formation of new compounds with enhanced pharmacological properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving the reaction of 3-tert-butylpyrazole with appropriate alkylating agents. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for researchers working in drug discovery and material science.

The structural features of 2-bromo-1-(3-tert-butyl-1H-pyrazol-4-Yl)ethan-Ol also make it an ideal candidate for studying chemical reactivity and selectivity. For example, the pyrazole ring is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding in biological systems. Furthermore, the bromoethanol group introduces a hydroxyl functionality that can participate in various chemical transformations, such as oxidation or esterification.

Recent research has also explored the use of this compound in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures. The ability to perform efficient and selective reactions under mild conditions has made it a valuable tool in modern organic synthesis.

In conclusion, 2-bromo-N-(3-Tert-butyl-pyrazolo[1,5-a]pyrimidin-e)-ethan-Ol, with its unique structural features and versatile functional groups, continues to be a subject of intense research interest. Its potential applications span across various fields, including pharmaceuticals, agrochemicals, and materials science. As researchers continue to explore its properties and reactivity, this compound is expected to play an increasingly important role in both academic and industrial settings.